Transition metal-catalyzed cross-coupling reactions using organoindium reagents
Chemical Society Reviews Pub Date: 2016-11-09 DOI: 10.1039/C6CS00465B
Abstract
Transition metal-catalyzed cross-coupling reactions using organoindium reagents have witnessed rapid and comprehensive development in the past two decades. In comparison with many other organometallic reagents, the preparation of organoindium reagents and the subsequent transition metal-catalyzed cross-coupling reactions with various electrophiles showed a wider tolerance to important functional groups and protic solvents. In addition, in many cases, cross-coupling reactions employing organoindium reagents exhibited remarkable chemo- and stereoselectivity. In this tutorial review, we summarize and highlight the most important developments in this rapidly advancing area, with special emphasis on their utilities in organic synthesis and materials science.
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Journal Name：Chemical Society Reviews
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CAS no.: 89640-58-4
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